N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]cyclopropanecarboxamide

Specification

• CAS No.: 1040645-18-8
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol
• IUPAC Name: N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]cyclopropanecarboxamide
• Standard InChI: InChI=1S/C17H16N2O3/c20-16(12-3-4-12)18-13-6-5-11-7-8-19(14(11)10-13)17(21)15-2-1-9-22-15/h1-2,5-6,9-10,12H,3-4,7-8H2,(H,18,20)
• Standard InChI Key: HHTXFCIZNLSAQT-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=CC3=C(CCN3C(=O)C4=CC=CO4)C=C2
• Canonical SMILES: C1CC1C(=O)NC2=CC3=C(CCN3C(=O)C4=CC=CO4)C=C2

Introduction

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]cyclopropanecarboxamide is a complex organic compound that belongs to the class of carboxamides. It features a unique structure incorporating a furan-2-carbonyl group attached to a dihydroindole moiety, which is further linked to a cyclopropanecarboxamide group. This compound is of interest in medicinal chemistry due to its potential biological activities and therapeutic applications.

Synthesis and Purification

The synthesis of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]cyclopropanecarboxamide typically involves multiple steps, including the formation of the indole core, introduction of the furan-2-carbonyl group, and attachment of the cyclopropanecarboxamide moiety. Purification methods such as chromatography and crystallization are crucial for achieving high purity.

Biological Activity and Potential Applications

While specific data on the biological activity of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]cyclopropanecarboxamide is limited, compounds with similar structures have shown potential in various therapeutic areas:

• Cancer Research: Compounds with indole and carboxamide moieties have been explored for their anticancer properties, often targeting enzymes or signaling pathways involved in cancer progression.

• Inflammatory Disorders: The presence of a cyclopropanecarboxamide group suggests potential anti-inflammatory activity, although this would require further investigation.

Research Findings and Future Directions

Detailed spectroscopic analysis (NMR, IR) and biochemical assays are necessary to fully understand the compound's structure and biological interactions. Molecular docking studies could provide insights into its potential binding affinities with target proteins, guiding further optimization and development as a therapeutic agent.